2-(4-chlorophenoxy)-N-(3-methylisothiazol-5-yl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(3-methyl-1,2-thiazol-5-yl)acetamide
• InChI: InChI=1S/C12H11ClN2O2S/c1-8-6-12(18-15-8)14-11(16)7-17-10-4-2-9(13)3-5-10/h2-6H,7H2,1H3,(H,14,16)
• InChI Key: SZXLPRZOCPBCBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)NC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C12H11ClN2O2S
• Molecular Weight: 282.75 g/mol

Description

Molecular Structure Analysis

The molecular structure of the related compound was confirmed by physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Scientific Research Applications

Synthesis and Structural Analysis

• Novel methods for synthesizing compounds with potential pharmacological activities, such as the synthesis of N-[3-(chloromethyl)-1,2-benzisoxazol-5-yl]acetamide and related derivatives, which are important precursors for developing various heterocyclic compounds with diverse biological activities (Khodot & Rakitin, 2022).
• Spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs, highlighting their potential applications in dye-sensitized solar cells (DSSCs) due to their good light harvesting efficiency and non-linear optical (NLO) activity (Mary et al., 2020).

Anticancer and Antimicrobial Properties

• Synthesis and biological evaluation of derivatives showing promising anticancer activity against specific cancer cell lines, such as A549 human lung adenocarcinoma cells, demonstrating the potential of these compounds as anticancer agents (Evren et al., 2019).
• Evaluation of novel compounds for antimicrobial properties, providing insights into their potential use as antibacterial and antifungal agents (Fuloria et al., 2009).

Molecular Docking and Drug Design

• Molecular docking studies to understand the interactions of synthesized compounds with biological targets, aiding in the design of drugs with enhanced efficacy and specificity (Mehta et al., 2019).

Photovoltaic and Photochemical Applications

• Investigations into the photochemical properties of certain compounds, highlighting their suitability as photosensitizers in photovoltaic applications due to their efficient electron injection and light harvesting capabilities (Mary et al., 2020).